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Compound of Interest

Compound Name: BMS-690514

Cat. No.: B1684447

Technical Support Center: BMS-690514

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the handling, storage, and use of BMS-690514
to minimize degradation and ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What is BMS-690514 and what are its primary targets?

BMS-690514 is a potent, orally bioavailable small molecule inhibitor that targets multiple
receptor tyrosine kinases. Its primary targets include the human epidermal growth factor
receptor (HER) family (EGFR/HER1, HER2, HER4) and vascular endothelial growth factor
receptors (VEGFRS) 1, 2, and 3. By inhibiting these pathways, BMS-690514 can interfere with
tumor cell proliferation, angiogenesis, and survival.

Q2: What are the basic physicochemical properties of BMS-6905147

Understanding the fundamental properties of BMS-690514 is crucial for its proper handling and
use in experiments. Key physicochemical data are summarized in the table below.
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Property Value Source
Molecular Formula C19H24N602 [1]
Molecular Weight 368.43 g/mol [1]
Predicted Water Solubility 0.306 mg/mL [2]
pKa (Strongest Basic) 9.51 [2]
pKa (Strongest Acidic) 14.09 [2]
LogP ~1 [2]

Q3: How should I store the solid (powder) form of BMS-6905147

For optimal stability, the solid form of BMS-690514 should be stored under the following
conditions:

e Short-term (days to weeks): Store at 0 - 4°C in a dry, dark environment.
e Long-term (months to years): Store at -20°C in a dry, dark environment.

It is also recommended to store the compound in a tightly sealed container to protect it from
moisture, as some compounds can be hygroscopic.

Q4: What is the recommended solvent for preparing BMS-690514 stock solutions?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock
solutions of BMS-690514.[3] It is advisable to use anhydrous or high-purity DMSO to minimize
the introduction of water, which could potentially accelerate degradation.

Q5: How should | store BMS-690514 stock solutions?

Once dissolved in DMSO, stock solutions should be aliquoted into single-use volumes to avoid
repeated freeze-thaw cycles.[4][5] These aliquots should be stored at -20°C or -80°C.[4][5] A
general guideline for storing solutions is:

e -80°C: Up to 6 months
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e -20°C: Up to 1 month[5]

Troubleshooting Guide: Degradation and Stability

While specific forced degradation studies on BMS-690514 are not publicly available, data from
structurally related heterocyclic compounds suggest potential areas of instability. Studies on
similar pyrrolo-pyridine derivatives have shown them to be photolabile and susceptible to
degradation in both alkaline and acidic conditions, while remaining relatively stable at a neutral
pH.
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Issue

Potential Cause

Recommended Solution

Loss of compound activity over
time in prepared aqueous

solutions.

Hydrolysis. The pyrrolotriazine
core may be susceptible to
hydrolysis, particularly in acidic

or basic aqueous solutions.

- Prepare fresh aqueous
solutions for each experiment
from a frozen DMSO stock. - If
solutions must be stored, use
a neutral pH buffer (pH 7.0-
7.4) and store at 4°C for no
more than 24 hours. - Avoid
highly acidic or alkaline

buffers.

Inconsistent results between
experiments, especially when

performed on different days.

Photodegradation. Exposure to
light, particularly UV light, can
degrade light-sensitive

compounds.

- Protect solid compound and
solutions from light at all times
by using amber vials or by
wrapping containers in
aluminum foil. - Minimize
exposure to ambient light
during experimental

procedures.

Precipitation of the compound
when diluting from DMSO

stock into aqueous media.

Low aqueous solubility. BMS-
690514 has low water
solubility.[2] Adding a
concentrated DMSO stock
directly to an aqueous buffer
can cause the compound to

precipitate.

- Perform serial dilutions of the
DMSO stock in DMSO first to a
lower concentration before the
final dilution into your aqueous
experimental medium. -
Ensure the final concentration
of DMSO in the assay is low
(typically <0.5%) to avoid
solvent effects on cells and to
maintain solubility.[5] - Vortex
or sonicate briefly after the
final dilution to ensure the

compound is fully dissolved.

Gradual loss of potency of
DMSO stock solution.

Improper storage or water
contamination. Repeated
freeze-thaw cycles can

degrade the compound. Water

- Aliquot stock solutions into
single-use volumes to avoid
freeze-thaw cycles.[4] - Use

anhydrous, high-purity DMSO
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absorbed by DMSO can lead for preparing stock solutions. -
to hydrolysis over time. Ensure vials are tightly sealed

to prevent moisture absorption.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

o Equilibrate: Allow the vial of solid BMS-690514 to warm to room temperature before opening
to prevent condensation of moisture.

e Weigh: Accurately weigh the desired amount of BMS-690514 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.684 mg of BMS-690514 (Molecular Weight = 368.43 g/mol ).

» Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For the example
above, add 1 mL of DMSO.

e Solubilize: Vortex the solution gently or sonicate in a water bath for a few minutes until the
compound is completely dissolved. Visually inspect the solution to ensure there are no
visible particles.

» Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in amber or
light-protected tubes. Store the aliquots at -20°C or -80°C.

General Protocol for Treating Cells in Culture

e Thaw Stock Solution: Thaw a single aliquot of the BMS-690514 DMSO stock solution at
room temperature.

o Prepare Intermediate Dilutions (if necessary): If a large dilution is required, perform an
intermediate dilution of the DMSO stock into sterile cell culture medium or a neutral buffer
(like PBS, pH 7.4).

 Final Dilution: Add the required volume of the stock or intermediate dilution to the cell culture
medium to achieve the desired final concentration. The final concentration of DMSO should
typically not exceed 0.5% to avoid solvent toxicity.
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o Control Group: Prepare a vehicle control by adding the same final concentration of DMSO
(without the compound) to the cell culture medium of a separate set of cells.

 Incubate: Gently mix the medium and incubate the cells for the desired experimental
duration.

Visualizations
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Caption: Inhibition of HER and VEGFR signaling pathways by BMS-690514.

Experimental Workflow for BMS-690514 Use
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Caption: Recommended workflow for preparing and using BMS-690514 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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